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Compound of Interest

Compound Name: N-Benzylpropanamide

Cat. No.: B1265853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance
(NMR) spectral data of N-Benzylpropanamide. It includes detailed tables of *H and 3C NMR
data, a complete experimental protocol for its synthesis, and visualizations to illustrate its
chemical structure and key spectral correlations. This document is intended to serve as a
valuable resource for researchers and professionals engaged in chemical synthesis and
analysis.

NMR Spectral Data

The structural elucidation of N-Benzylpropanamide can be effectively achieved through the
analysis of its *H and 13C NMR spectra. The data presented below has been compiled from
reliable chemical databases and is presented in a structured format for clarity and ease of
comparison.

'H NMR Spectral Data

The proton NMR spectrum of N-Benzylpropanamide exhibits characteristic signals
corresponding to the protons of the benzyl and propanamide moieties. The chemical shifts (d)
are reported in parts per million (ppm) relative to tetramethylsilane (TMS), and the coupling
constants (J) are given in Hertz (Hz).
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: . Coupling
Proton Chemical Shift o ]
_ Multiplicity Integration Constant (J) /
Assignment (d) / ppm
Hz

H-2', H-6' 7.20-7.40 Multiplet 2H -
H-3', H-4', H-5' 7.20 - 7.40 Multiplet 3H -
NH ~6.0-6.5 Broad Singlet 1H -
CHz (benzyl) 4.45 Doublet 2H 5.7
CH:

] 2.23 Quartet 2H 7.4
(propanamide)
CHs 1.17 Triplet 3H 7.4

13C NMR Spectral Data

The carbon-13 NMR spectrum provides information on the different carbon environments within
the N-Benzylpropanamide molecule. The chemical shifts (8) are reported in ppm relative to
TMS.

Carbon Assignment Chemical Shift (d) / ppm

C=0 (amide) 173.3
C-1' (aromatic) 138.5
C-2', C-6' (aromatic) 128.7
C-3', C-5' (aromatic) 127.8
C-4' (aromatic) 127.4
CHz (benzyl) 43.6
CHz (propanamide) 29.8
CHs 9.8
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Experimental Protocol: Synthesis of N-
Benzylpropanamide

This section details the experimental procedure for the synthesis of N-Benzylpropanamide via
the acylation of benzylamine with propanoyl chloride.

Materials:

» Propanoyl chloride

e Benzylamine

o Triethylamine (or other suitable base)

e Dichloromethane (or other suitable anhydrous solvent)
e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

¢ Anhydrous magnesium sulfate

o Standard laboratory glassware and apparatus (round-bottom flask, dropping funnel,
magnetic stirrer, etc.)

Procedure:

In a clean, dry round-bottom flask, dissolve benzylamine (1.0 equivalent) and triethylamine
(1.1 equivalents) in anhydrous dichloromethane.

e Cool the solution to 0 °C in an ice bath with continuous stirring.

» Slowly add propanoyl chloride (1.05 equivalents) dropwise to the cooled solution via a
dropping funnel over a period of 15-20 minutes.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 1-2 hours.
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» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

» Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator to obtain the crude product.

e The crude N-Benzylpropanamide can be purified by column chromatography on silica gel
or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Visualizations
Molecular Structure and NMR Assignments

The following diagram illustrates the chemical structure of N-Benzylpropanamide with
annotations for the proton and carbon atoms corresponding to the NMR spectral data.

Caption: Molecular structure of N-Benzylpropanamide with atom labeling.

Synthetic Workflow

The logical flow of the synthesis of N-Benzylpropanamide from its starting materials is
depicted in the following workflow diagram.
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Starting Materials:
- Benzylamine
- Propanoyl Chloride
- Triethylamine

Y

Acylation Reaction
(Dichloromethane, 0°C to RT)

Aqueous Workup
(NaHCOs, Brine)

Drying and Concentration
(MgSO0a, Rotary Evaporation)

:

Purification
(Column Chromatography or Recrystallization)

N-Benzylpropanamide

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-Benzylpropanamide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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